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Compound of Interest

Compound Name: 2,2-Diethoxyethanol

Cat. No.: B041559

Essential Safety and Handling Guide for 2,2-
Diethoxyethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
2,2-Diethoxyethanol, ensuring the well-being of laboratory personnel and adherence to safety
protocols. By furnishing procedural, step-by-step guidance, this document aims to be the
preferred resource for laboratory safety and chemical handling, fostering a culture of safety and
trust.

Chemical Properties and Exposure Data

Understanding the chemical properties of 2,2-Diethoxyethanol is fundamental to its safe
handling. The following table summarizes key quantitative data for easy reference.
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Property Value

CAS Number 621-63-6[1]

Molecular Formula CeH1403[1]

Molecular Weight 134.17 g/mol [1]
Boiling Point 166-167 °C[2]

Density 0.984 g/cm?3 at 22 °C[3]
Flash Point 62 °C (143.6 °F)[2]
Water Solubility Miscible[4]

No specific OELs have been established. It is
Occupational Exposure Limits (OELS) recommended to handle with caution in a well-

ventilated area and minimize exposure.

Personal Protective Equipment (PPE)

The proper selection and use of PPE are paramount to prevent exposure to 2,2-
Diethoxyethanol. The following PPE is mandatory when handling this substance:

o Eye and Face Protection: Chemical splash goggles or a face shield are required to protect
against splashes.[5]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as neoprene or nitrile rubber, should be worn.[5]
Always inspect gloves for integrity before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin
contact.[5] For tasks with a higher risk of splashing, chemical-resistant coveralls may be
necessary.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors.[6] If ventilation is inadequate, a
NIOSH-approved respirator with appropriate cartridges should be used.[5]
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Operational Plan for Safe Handling

A systematic approach to handling 2,2-Diethoxyethanol is crucial for maintaining a safe

laboratory environment.

. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is available and functioning correctly.
Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

Remove all potential ignition sources from the work area, as 2,2-Diethoxyethanol is a
combustible liquid.[2]

Assemble all necessary equipment and reagents before commencing work.

. Handling Procedures:

Always wear the appropriate PPE as detailed above.

Conduct all transfers and manipulations of 2,2-Diethoxyethanol within a chemical fume
hood to control vapor exposure.[6]

Use compatible containers for storage and transfer. Glass or other inert materials are
suitable.

Avoid direct contact with the skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water for at least 15 minutes and seek medical attention.
Prevent the inhalation of vapors. If dizziness or other symptoms of overexposure occur,
move to fresh air immediately and seek medical attention.

. Storage:
Store 2,2-Diethoxyethanol in a tightly closed container in a cool, dry, and well-ventilated
area.[2][6]

Keep it away from heat, sparks, and open flames.[2]
Store away from oxidizing agents and other incompatible materials.

Disposal Plan

The disposal of 2,2-Diethoxyethanol and its contaminated materials must be handled

responsibly to protect the environment and comply with regulations.

1. Waste Segregation and Collection:
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o 2,2-Diethoxyethanol waste is considered hazardous waste.

» Collect all liquid waste containing 2,2-Diethoxyethanol in a dedicated, properly labeled, and
sealed hazardous waste container.

» Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

» Solid waste contaminated with 2,2-Diethoxyethanol (e.g., paper towels, gloves) should also
be collected in a labeled hazardous waste container.

2. Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,2-
Diethoxyethanol.”

o Keep the waste container closed except when adding waste.

o Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

3. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Never dispose of 2,2-Diethoxyethanol down the drain.[7]

Workflow for Handling 2,2-Diethoxyethanol
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Caption: Workflow for the safe handling and disposal of 2,2-Diethoxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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